Cas no 14681-20-0 (2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol)

• Product Name: 2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol
• CAS No: 14681-20-0
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 1317815
• PubChem ID: 12576677
• Update Time: 2025-11-01

2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-a-methyl-
• NUFOVXSBOOYABN-UHFFFAOYSA-N
• 2,6-di tert.butyl-4-(alpha-hydroxyethyl)phenol
• 4-hydroxy-3,5-di-t-butylphenylethanol
• AE-848/08322029
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxy-alpha-methylbenzenemethanol;2,6-Di-tert-butyl-4-(1-hydroxyethyl)phenol;2,6-Di-tert-butyl-4-(alpha-hydroxyethyl)phenol;
• 2,6-ditert-butyl-4-(1-hydroxyethyl)phenol
• 2,6-Di-tert-butyl-4-(1-hydroxyethyl)phenol
• 14681-20-0
• SCHEMBL185467
• 2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol

• Inchi： 1S/C16H26O2/c1-10(17)11-8-12(15(2,3)4)14(18)13(9-11)16(5,6)7/h8-10,17-18H,1-7H3
• InChI Key： NUFOVXSBOOYABN-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(C)O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Additional information on 2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol

Comprehensive Overview of 2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol (CAS No. 14681-20-0)

2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol (CAS No. 14681-20-0) is a phenolic compound widely recognized for its antioxidant properties and applications in industrial and research fields. This compound, often referred to by its systematic name or CAS number, plays a critical role in stabilizing materials against oxidative degradation. Its molecular structure features tert-butyl groups and a hydroxyethyl substituent, which contribute to its unique chemical behavior and efficacy.

In recent years, the demand for antioxidant additives has surged, driven by growing interest in sustainable materials and longer product lifespans. Researchers and manufacturers frequently search for terms like "best phenolic antioxidants" or "how to prevent oxidation in polymers," highlighting the relevance of compounds like 2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol. Its ability to scavenge free radicals makes it invaluable in polymer stabilization, lubricants, and even cosmetic formulations where oxidative stress is a concern.

The synthesis and application of 2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol are often discussed in the context of green chemistry. With increasing regulatory pressure on hazardous additives, this compound stands out as a low-toxicity alternative for many industries. Users frequently inquire about "eco-friendly antioxidants" or "CAS 14681-20-0 safety data," reflecting a shift toward safer, high-performance solutions.

From a technical perspective, the compound's steric hindrance from the tert-butyl groups enhances its stability, while the hydroxyethyl moiety improves solubility in polar matrices. This balance makes it suitable for high-temperature applications, a topic often searched alongside terms like "thermal stability of antioxidants." Its compatibility with plastics, rubbers, and oils further broadens its utility.

In summary, 2,6-di-tert-Butyl-4-(1-hydroxyethyl)phenol (CAS No. 14681-20-0) is a versatile antioxidant addressing modern challenges in material science and sustainability. Its chemical properties align with trends toward non-toxic stabilizers and efficient oxidation control, making it a subject of ongoing research and industrial adoption.